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Compound of Interest

Compound Name: Tricosanyl lignocerate

Cat. No.: B15622404

Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This document provides immediate, essential

safety and logistical information for handling Tricosanyl lignocerate, a waxy solid. The

following procedural guidance outlines operational and disposal plans to foster a secure

laboratory environment.

Physical and Chemical Properties
While a specific Safety Data Sheet (SDS) for Tricosanyl lignocerate is not readily available,

data for a structurally similar long-chain fatty acid ester, Methyl Lignocerate (also known as

Methyl tetracosanoate), provides a basis for safe handling procedures.
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Property Value

CAS Number 2442-49-1 (for Methyl Lignocerate)

Molecular Formula C25H50O2 (for Methyl Lignocerate)

Molecular Weight 382.67 g/mol (for Methyl Lignocerate)

Appearance Solid

Melting Point 58-59 °C (for Methyl Lignocerate)[1]

Hazard Classification Not classified as a hazardous substance[1]

Personal Protective Equipment (PPE)
Although Methyl Lignocerate is not classified as hazardous, adherence to standard laboratory

safety protocols is crucial to minimize exposure and prevent contamination.[1] The

recommended PPE provides a barrier against potential skin contact and inhalation of airborne

particulates.

PPE Specification

Hand Protection

For normal use, nitrile rubber gloves (11-13 mil

thickness) are recommended. For direct,

prolonged contact, butyl rubber gloves (12-15

mil thickness) should be used.[1]

Eye Protection

Safety glasses should be worn to protect

against dust and potential splashes.[2] In

situations with a higher risk of splashing, safety

goggles or a face shield are recommended.[3][4]

Body Protection
A standard laboratory coat is sufficient to protect

skin from accidental contact.[2]

Operational Plan: Step-by-Step Handling Procedure
The following workflow ensures the safe handling of Tricosanyl lignocerate from receipt to

disposal.
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1. Preparation

2. Weighing

Wear appropriate PPE

3. Dissolution

Use a chemical fume hood or ventilated enclosure

4. Handling & Experimentation

Handle with care to avoid generating dust

5. Spill Cleanup

In case of a spill, follow cleanup protocol

6. Disposal

After use, dispose of waste properly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Tricosanyl Lignocerate.

1. Preparation:

Before handling, ensure that the work area is clean and uncluttered.

Verify that a chemical spill kit is readily accessible.

Put on all required personal protective equipment: lab coat, safety glasses, and appropriate

gloves.

2. Weighing:
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To minimize the inhalation of fine particles, conduct all weighing operations within a chemical

fume hood or a ventilated balance enclosure.

Use a spatula to carefully transfer the solid, avoiding the creation of dust.

3. Dissolution:

If the experimental protocol requires dissolving the compound, add the solvent to the vessel

containing the Tricosanyl lignocerate slowly to prevent splashing.

If heating is necessary to dissolve the waxy solid, use a water bath or a heating mantle with

appropriate temperature control to avoid decomposition.

4. Handling and Experimentation:

Keep containers with Tricosanyl lignocerate covered when not in use to prevent

contamination and potential dispersion.

Avoid direct contact with the skin and eyes.

Disposal Plan
Waste Collection:

All disposable materials that have come into contact with Tricosanyl lignocerate, such as

gloves, weighing paper, and pipette tips, should be collected in a designated, labeled waste

container.

Unused or waste Tricosanyl lignocerate should also be collected in a clearly labeled,

sealed container.

Waste Disposal:

Dispose of all chemical waste in accordance with local, state, and federal regulations.

Do not dispose of Tricosanyl lignocerate down the drain or in the regular trash.
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Consult your institution's Environmental Health and Safety (EHS) office for specific disposal

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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